Cas no 2227855-88-9 ((2S)-4-(dimethyl-1,3-oxazol-2-yl)butan-2-ol)

• Product Name: (2S)-4-(dimethyl-1,3-oxazol-2-yl)butan-2-ol
• CAS No: 2227855-88-9
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 5960002
• PubChem ID: 165738319
• Update Time: 2025-06-11

(2S)-4-(dimethyl-1,3-oxazol-2-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(dimethyl-1,3-oxazol-2-yl)butan-2-ol
• 2227855-88-9
• EN300-1754107

• Inchi： 1S/C9H15NO2/c1-6(11)4-5-9-10-7(2)8(3)12-9/h6,11H,4-5H2,1-3H3/t6-/m0/s1
• InChI Key： YCZBZEUEFOXBNI-LURJTMIESA-N
• SMILES： O1C(C)=C(C)N=C1CC[C@H](C)O

Computed Properties

• Exact Mass: 169.110278721g/mol
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.3Ų

Additional information on (2S)-4-(dimethyl-1,3-oxazol-2-yl)butan-2-ol

Introduction to (2S)-4-(dimethyl-1,3-oxazol-2-yl)butan-2-ol (CAS No. 2227855-88-9)

The compound (2S)-4-(dimethyl-1,3-oxazol-2-yl)butan-2-ol, identified by its CAS number 2227855-88-9, represents a significant advancement in the field of chiral chemistry and pharmaceutical research. This enantiomerically pure compound has garnered considerable attention due to its unique structural features and potential applications in the development of novel therapeutic agents. The presence of a stereogenic center at the (2S) configuration, combined with the incorporation of a dimethyl-1,3-oxazolyl moiety, endows this molecule with distinct chemical and biological properties that make it a valuable candidate for further investigation.

In recent years, the demand for enantiomerically pure compounds has surged, driven by the realization that the stereochemistry of a molecule can profoundly influence its pharmacological activity. The oxazole ring, a heterocyclic structure characterized by its five-membered ring containing two oxygen atoms, is known for its versatility in medicinal chemistry. Its ability to participate in hydrogen bonding and form stable complexes with biological targets makes it an attractive scaffold for drug design. The specific substitution pattern in (2S)-4-(dimethyl-1,3-oxazol-2-yl)butan-2-ol enhances its potential by introducing additional functional groups that can modulate its interactions with biological systems.

The compound's utility extends beyond mere structural novelty; it also holds promise in the realm of synthetic chemistry. The combination of a chiral alcohol group and an oxazole ring provides a versatile platform for further derivatization, enabling chemists to explore a wide range of possible modifications. These modifications can be tailored to optimize pharmacokinetic properties, such as solubility, bioavailability, and metabolic stability, which are critical factors in drug development. Furthermore, the stereochemical purity of this compound ensures that researchers can conduct experiments with minimal interference from racemic impurities, leading to more reliable and reproducible results.

Current research in the field of organometallic chemistry has highlighted the importance of chiral auxiliaries and ligands in asymmetric synthesis. The oxazole ring in (2S)-4-(dimethyl-1,3-oxazol-2-yl)butan-2-ol can serve as an effective ligand or auxiliary in transition metal-catalyzed reactions, facilitating the formation of complex molecular architectures. This capability is particularly valuable in constructing biologically relevant molecules that often feature multiple stereocenters. By leveraging the inherent chirality of this compound, synthetic chemists can achieve high enantioselectivity in their reactions, which is essential for producing enantiomerically pure pharmaceuticals.

Additionally, the pharmacological potential of this compound has been explored in several preclinical studies. The dimethyl substitution on the oxazole ring introduces hydrophobicity, which can enhance membrane permeability and improve oral bioavailability. This feature is particularly important for drugs that need to cross biological barriers efficiently. Preliminary studies have suggested that derivatives of this compound may exhibit inhibitory activity against various enzymes and receptors involved in metabolic pathways and inflammatory responses. These findings underscore the compound's potential as a lead molecule for drug discovery programs targeting conditions such as diabetes, obesity, and inflammatory diseases.

The synthesis of (2S)-4-(dimethyl-1,3-oxazol-2-yl)butan-2-ol presents an interesting challenge due to the need to maintain stereochemical integrity throughout the synthetic sequence. Advanced techniques such as chiral resolution and asymmetric hydrogenation have been employed to achieve high enantiomeric purity. These methods not only highlight the progress made in synthetic methodology but also demonstrate the compound's complexity and sophistication as a chemical entity. The successful synthesis of this molecule serves as a testament to the growing capabilities in chiral chemistry and underscores its importance as a building block for future pharmaceuticals.

In conclusion, (2S)-4-(dimethyl-1,3-oxazol-2-yl)butan-2-ol (CAS No. 2227855-88-9) represents a significant contribution to the field of medicinal chemistry. Its unique structural features, combined with its synthetic versatility and pharmacological potential, make it a compelling candidate for further research and development. As our understanding of stereochemistry continues to evolve, compounds like this one will play an increasingly important role in shaping the future of drug discovery and development.